Cas no 1099597-36-0 (3-Chloro-2,6-difluorobenzotrifluoride)

• Product Name: 3-Chloro-2,6-difluorobenzotrifluoride
• CAS No: 1099597-36-0
• MF: C₇H₂ClF₅
• MW: 216.535798549652
• CID: 1067904
• PubChem ID: 19850491
• Update Time: 2025-04-20

3-Chloro-2,6-difluorobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2,6-difluorobenzotrifluoride
• BBL100710
• 1-chloro-2,4-difluoro-3-(trifluoromethyl)benzene
• DTXSID00600600
• STL554504
• ZABHDJHDUYGAPB-UHFFFAOYSA-N
• 1099597-36-0
• SCHEMBL9693627
• AKOS005255780
• CS-0440852
• MFCD11226546
• ZTB59736

• MDL： MFCD11226546
• Inchi： 1S/C7H2ClF5/c8-3-1-2-4(9)5(6(3)10)7(11,12)13/h1-2H
• InChI Key： ZABHDJHDUYGAPB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C(F)(F)F)=C1F)F

Computed Properties

• Exact Mass: 215.9765186g/mol
• Monoisotopic Mass: 215.9765186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes